![molecular formula C8H11N3 B1651470 (6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)amine CAS No. 1268334-83-3](/img/structure/B1651470.png)
(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)amine
Overview
Description
“(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)amine” is a chemical compound with the molecular formula C8H11N3. It is a solid substance at room temperature . The IUPAC name for this compound is (6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl)methanamine dihydrochloride .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNC1=NC(CCC2)=C2C=N1 . This indicates that the compound contains a cyclopentapyrimidine ring with an amine group attached. Physical And Chemical Properties Analysis
This compound has a molecular weight of 222.12 . The InChI code for this compound is1S/C8H11N3.2ClH/c9-4-8-10-5-6-2-1-3-7(6)11-8;;/h5H,1-4,9H2;2*1H .
Scientific Research Applications
Multicomponent Synthesis
This compound is used in the multicomponent synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives . This synthesis is based on the reaction of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents .
Structural Fragments of Alkaloids
6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethanamine derivatives are structural fragments of alkaloids . Alkaloids are a group of naturally occurring chemical compounds that contain mostly basic nitrogen atoms.
Hypoglycemic Activity
Derivatives of this compound have been found to exhibit hypoglycemic activity . This means they can lower the concentration of glucose in the blood, which could be beneficial for managing diabetes.
Calcium Channel Antagonists
These derivatives can also act as antagonists of calcium channels . Calcium channel blockers are used to prevent calcium from entering cells of the heart and blood vessel walls, resulting in lower blood pressure.
Fluorescent Probes
The compound and its derivatives can be used as fluorescent probes . These are substances that absorb light at a certain wavelength and then re-emit light at a longer wavelength, which can be used in a variety of scientific research applications.
Protein Kinase FGFR1 Inhibitors
6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethanamine derivatives have been found to inhibit protein kinase FGFR1 . This could have potential applications in the treatment of cancer, as FGFR1 is often overexpressed in a variety of tumors.
Antioxidant Activity
The synthesized compounds were tested for antioxidant activity on the model of Fe2±dependent oxidation of adrenaline in vitro . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals.
Key Intermediate of Cefpirome
6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethanamine is a key intermediate of cefpirome , a fourth-generation cephalosporin antibiotic.
Safety and Hazards
properties
IUPAC Name |
6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3/c9-4-8-10-5-6-2-1-3-7(6)11-8/h5H,1-4,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRCSOYUIEXBTBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CN=C(N=C2C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1268334-83-3 |
Source
|
| Record name | ||
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1268334-83-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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